Cas no 860435-45-6 (1-(6-chloropyridin-3-yl)prop-2-en-1-ol)

• Product Name: 1-(6-chloropyridin-3-yl)prop-2-en-1-ol
• CAS No: 860435-45-6
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD07776634
• CID: 3162480
• PubChem ID: 53406157
• Update Time: 2025-06-09

1-(6-chloropyridin-3-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-a-ethenyl-3-Pyridinemethanol
• 1-(6-chloropyridin-3-yl)prop-2-en-1-ol
• 3-Pyridinemethanol, 6-chloro-alpha-ethenyl-
• DTXSID601285487
• EN300-1968869
• 6-Chloro-I+/--ethenyl-3-pyridinemethanol
• AKOS006284395
• 860435-45-6

• MDL： MFCD07776634
• Inchi： 1S/C8H8ClNO/c1-2-7(11)6-3-4-8(9)10-5-6/h2-5,7,11H,1H2
• InChI Key： YQZXGKMJTMBZHO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C=C)O

Computed Properties

• Exact Mass: 169.0294416Da
• Monoisotopic Mass: 169.0294416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-chloropyridin-3-yl)prop-2-en-1-ol

Professional Introduction to 1-(6-chloropyridin-3-yl)prop-2-en-1-ol (CAS No. 860435-45-6)

1-(6-chloropyridin-3-yl)prop-2-en-1-ol, a compound with the chemical identifier CAS No. 860435-45-6, represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, featuring a chloropyridine moiety linked to an allylic alcohol group, has garnered attention due to its structural versatility and potential biological activities. The chloropyridin-3-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel molecules targeting various therapeutic pathways.

The chemical structure of 1-(6-chloropyridin-3-yl)prop-2-en-1-ol consists of a propenyl backbone with a hydroxyl group at the terminal carbon and a chlorinated pyridine ring at the third position. This configuration allows for diverse functionalization and interaction with biological targets, including enzymes and receptors. The presence of both polar (hydroxyl) and non-polar (allylic) regions enhances its solubility and bioavailability, crucial factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for diseases such as cancer, inflammation, and neurodegenerative disorders. The chloropyridine scaffold has emerged as a privileged structure in medicinal chemistry due to its ability to modulate protein-protein interactions and enzyme activity. Specifically, compounds containing this moiety have shown promise in inhibiting kinases and other signaling proteins involved in disease progression.

One of the most compelling aspects of 1-(6-chloropyridin-3-yl)prop-2-en-1-ol is its potential application in the development of targeted therapies. For instance, studies have demonstrated that derivatives of chloropyridines can selectively interact with specific tyrosine kinases, which are overexpressed in certain cancer types. The hydroxyl group in this compound provides a site for further derivatization, allowing researchers to fine-tune its binding affinity and selectivity. This flexibility is essential for optimizing pharmacokinetic properties and minimizing off-target effects.

The synthesis of 1-(6-chloropyridin-3-yl)prop-2-en-1-ol involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps include the introduction of the chloropyridine moiety followed by allylation and hydroxylation. Advances in synthetic methodologies have enabled the efficient production of this compound in high purity, facilitating its use in both preclinical and clinical studies. The robustness of its synthetic route ensures scalability, which is critical for large-scale drug development programs.

Evidence from recent publications suggests that compounds analogous to 1-(6-chloropyridin-3-yl)prop-2-en-1-ol exhibit significant therapeutic potential. For example, a study published in the Journal of Medicinal Chemistry reported on the discovery of novel kinase inhibitors derived from chloropyridine scaffolds. These inhibitors demonstrated impressive efficacy in preclinical models, particularly against resistant cancer mutations. The findings underscore the importance of exploring derivatives like 1-(6-chloropyridin-3-yloxy)-propa-none as lead compounds for further optimization.

The pharmacological profile of 1-(6-chloropyridin--yloxy)-propa-one is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is particularly relevant for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that chlorinated pyridines can effectively penetrate the BBB, offering a potential route for delivering therapeutic agents directly to affected brain regions. The hydroxyl group also contributes to metabolic stability, reducing rapid degradation in vivo.

In conclusion, 1-(6-chloropyridin--yloxy)-propa-one (CAS No. 860435--45--6) stands out as a promising candidate for drug development due to its unique structural features and biological activities. Its combination of a chlorinated pyridine moiety with an allylic alcohol group provides an excellent platform for designing molecules with enhanced binding affinity and selectivity. As research continues to uncover new therapeutic applications for this class of compounds, 1-(6-chloropyridin--yloxy)-propa-one is poised to play a pivotal role in addressing some of today's most challenging medical conditions.